3-[(2,4-Dimethylphenoxy)methyl]piperidine
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Description
3-[(2,4-Dimethylphenoxy)methyl]piperidine is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmacology and Chemistry
3-[(2,4-Dimethylphenoxy)methyl]piperidine is structurally related to compounds studied in pharmacology and chemistry. Research on similar structures, like 4-anilidopiperidine opiates, has shown the significance of specific substituents on the piperidine ring in defining biological activity. These studies highlight the importance of structural variations in modulating ligand-receptor interactions and intrinsic efficacy in biological systems (Brine et al., 1997).
Role in Carcinogenic Processes
Compounds with structures related to this compound have been implicated in carcinogenic processes. Specific amines and amides are known as precursors for carcinogenic N-nitroso compounds, with some naturally occurring amines, like those found in squids, seafood, and fermented soybean products, being converted to carcinogens in vivo. For instance, piperidine has been identified in spices and can react with nitrites to form carcinogenic N-nitroso-piperidine (Lin, 1986).
Medicinal Chemistry
The pharmacophoric groups in arylcycloalkylamines, such as phenyl piperidines and related structures, are key in developing antipsychotic agents. These studies emphasize the contribution of specific pharmacophoric groups to the potency and selectivity of binding affinity at D2-like receptors, an area where compounds like this compound may have potential applications (Sikazwe et al., 2009).
Synthetic Strategies in Drug Discovery
Spiropiperidines, which are structurally related to this compound, are gaining popularity in drug discovery due to their unique three-dimensional chemical space. The methodologies for synthesizing spiropiperidines are diverse and offer insights into the construction of these compounds for potential therapeutic applications (Griggs et al., 2018).
Properties
IUPAC Name |
3-[(2,4-dimethylphenoxy)methyl]piperidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO/c1-11-5-6-14(12(2)8-11)16-10-13-4-3-7-15-9-13/h5-6,8,13,15H,3-4,7,9-10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPSATXYLWWLTOL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC2CCCNC2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.